Cas no 1339592-66-3 (3-(1-Ethyl-1H-pyrazol-5-yl)prop-2-ynoic acid)

• Product Name: 3-(1-Ethyl-1H-pyrazol-5-yl)prop-2-ynoic acid
• CAS No: 1339592-66-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5744845
• PubChem ID: 63976349
• Update Time: 2023-11-11

3-(1-Ethyl-1H-pyrazol-5-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0343883
• 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-ynoic acid
• 3-(1-Ethyl-1h-pyrazol-5-yl)propiolic acid
• 1339592-66-3
• 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-ynoicacid
• EN300-787519
• AKOS013292345
• 2-Propynoic acid, 3-(1-ethyl-1H-pyrazol-5-yl)-
• 3-(1-Ethyl-1H-pyrazol-5-yl)prop-2-ynoic acid

• Inchi： 1S/C8H8N2O2/c1-2-10-7(5-6-9-10)3-4-8(11)12/h5-6H,2H2,1H3,(H,11,12)
• InChI Key： JSYMQDLWIFDULC-UHFFFAOYSA-N
• SMILES： OC(C#CC1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 355.5±24.0 °C(Predicted)
• pka: 3.07±0.10(Predicted)